Cas no 459846-85-6 (2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 459846-85-6
• MF: C₁₆H₁₈FN₃O₂S
• MW: 335.39642572403
• CID: 6434483
• PubChem ID: 859829
• Update Time: 2025-05-22

2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• HMS3438H13
• 2-{[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CHEMBL1710204
• 2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• F0594-0235
• HMS2893H08
• AKOS000667394
• 459846-85-6
• DTXSID801329245
• 2-[5-(2-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-1-(4-methyl-piperidin-1-yl)-ethanone
• SMR000611901
• MLS001219205
• 2-((5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• 2-((5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-methylpiperidin-1-yl)ethan-1-one
• Ethanone, 2-[[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio]-1-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C16H18FN3O2S/c1-11-6-8-20(9-7-11)14(21)10-23-16-19-18-15(22-16)12-4-2-3-5-13(12)17/h2-5,11H,6-10H2,1H3
• InChI Key： GWYPZXJBXNJLSD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CSC1=NN=C(C2=CC=CC=C2F)O1

Computed Properties

• Exact Mass: 335.11037616g/mol
• Monoisotopic Mass: 335.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 506.8±60.0 °C(Predicted)
• pka: -0.97±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

2-{5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-ylsulfanyl}-1-(4-Methylpiperidin-1-yl)ethan-1-one: A Comprehensive Overview

The compound 2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one, with CAS No. 459846-85-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure comprises a 1,3,4-oxadiazole ring system, a fluorophenyl group, and a piperidine moiety, all of which contribute to its intriguing chemical properties.

The oxadiazole ring is a heterocyclic structure that is widely recognized for its stability and reactivity in various chemical reactions. In this compound, the oxadiazole ring is substituted with a fluorophenyl group at the 5-position and a sulfanyl group at the 2-position. The presence of the fluorine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs.

The piperidine moiety in this compound adds another layer of complexity to its structure. Piperidine is a six-membered amine-containing ring that is commonly found in various bioactive molecules. In this case, the piperidine ring is substituted with a methyl group at the 4-position, which can enhance its lipophilicity and improve its ability to cross biological membranes. This feature makes the compound potentially suitable for drug delivery systems that require efficient absorption across cellular barriers.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. For instance, molecular docking studies have revealed that this molecule may exhibit binding affinity towards certain therapeutic targets, such as kinases or G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the oxadiazole ring system, followed by the introduction of substituents at specific positions. The final step involves coupling the oxadiazole derivative with the piperidine moiety to form the complete molecule. This synthetic route demonstrates the versatility of heterocyclic chemistry in constructing complex molecular architectures.

The fluorophenyl group plays a crucial role in modulating the electronic properties of the molecule. Fluorine substitution is known to enhance stability and improve metabolic resistance, which are desirable traits for drug candidates. Additionally, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing bioactivity.

Recent research has also explored the potential of this compound as an inhibitor of specific enzymes or receptors involved in disease pathways. For example, studies have shown that similar compounds with oxadiazole moieties exhibit anti-inflammatory or anti-cancer activities by targeting key signaling molecules. While specific data on this exact compound are not yet available, these findings suggest promising avenues for future investigation.

In conclusion, 2-{5-(2-fluorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one represents an exciting advancement in organic chemistry due to its unique structural features and potential therapeutic applications. As research continues to uncover its biological properties and mechanisms of action, this compound may pave the way for innovative treatments in various medical fields.